Cas no 80914-30-3 (ethyl 3-amino-4-methylpentanoate hydrochloride)

• Product Name: ethyl 3-amino-4-methylpentanoate hydrochloride
• CAS No: 80914-30-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1086410
• PubChem ID: 12859677
• Update Time: 2025-06-10

ethyl 3-amino-4-methylpentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-methylpentanoate
• 3-AMINO-4-METHYL-PENTANOIC ACID ETHYL ESTER
• ethyl 3-aMino-4-Methylpentanoate hydrochloride (SALTDATA: HCl)
• 3-amino-3-(isopropyl)propanoic acid
• 3-Amino-4-methyl-pentanoic acid
• 3-Amino-4-methyl-valeriansaeure-aethylester
• 3-amino-4-methyl-valeric acid
• 3-amino-4-methyl-valeric acid ethyl ester
• ethyl-3-amino-3-(isopropyl)-propionate
• Pentanoic acid,3-amino-4-methyl
• CHEMBRDG-BB 4012462
• RARECHEM AK ET C013
• ethyl 3-amino-4-methylpentanoate(SALTDATA: HCl)
• Pentanoic acid, 3-amino-4-methyl-, ethyl ester
• SCHEMBL333919
• EN300-1284053
• CS-0299085
• 80914-30-3
• AKOS011596383
• DB-142147
• ethyl 3-amino-4-methylpentanoate hydrochloride

• MDL： MFCD03839197
• Inchi： 1S/C8H17NO2/c1-4-11-8(10)5-7(9)6(2)3/h6-7H,4-5,9H2,1-3H3
• InChI Key： UEXXWHOBPJEQJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(C)C)N)=O

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.62320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-4-methylpentanoate hydrochloride

Comprehensive Overview of Ethyl 3-Amino-4-Methylpentanoate Hydrochloride (CAS No. 80914-30-3)

Ethyl 3-amino-4-methylpentanoate hydrochloride (CAS No. 80914-30-3) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and fine chemical production. This hydrochloride salt derivative of ethyl 3-amino-4-methylpentanoate exhibits unique physicochemical properties, making it valuable for peptide coupling reactions, chiral intermediate preparation, and bioactive molecule design. With the growing demand for enantiomerically pure compounds in drug development, this material has gained significant attention from researchers exploring structure-activity relationships (SAR) and prodrug optimization strategies.

The molecular structure of ethyl 3-amino-4-methylpentanoate HCl features both ester and amine functional groups, enabling diverse chemical transformations. Recent studies highlight its role in synthesizing γ-amino acid analogs, which are crucial for developing neuromodulators and metabolic regulators. As the pharmaceutical industry increasingly focuses on green chemistry and atom economy, this compound's efficient synthetic pathways align with sustainable manufacturing trends—a key concern for modern researchers searching for "eco-friendly synthetic intermediates" or "low-waste pharmaceutical precursors".

Analytical characterization of CAS 80914-30-3 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry to ensure batch consistency—a critical factor for laboratories requiring high-precision building blocks. The compound's stability profile under various pH conditions makes it particularly useful for formulating pH-sensitive drug delivery systems, a hot topic in pharmaceutical forums discussing "controlled release technologies". Its hydrochloride form enhances water solubility, addressing common formulation challenges with amine-containing compounds.

In biochemical applications, 3-amino-4-methylpentanoate derivatives demonstrate interesting interactions with enzyme active sites, particularly those involved in amino acid metabolism. This has spurred research into potential applications for metabolic disorder management, coinciding with rising Google searches for "novel amino acid therapeutics". The ethyl ester moiety provides excellent cell membrane permeability, making it valuable for prodrug development—a frequently searched term among medicinal chemists.

Quality control specifications for ethyl 3-amino-4-methylpentanoate hydrochloride typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. Manufacturers emphasize cGMP-compliant synthesis to meet pharmaceutical-grade standards, responding to industry demands for "high-purity chiral intermediates". The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are frequently addressed in technical FAQs, reflecting common user concerns about chemical stability.

Emerging applications include its use as a scaffold for covalent inhibitor design, leveraging the reactive amine group for targeted protein modification—a technique gaining traction in proteomics research. This aligns with trending searches about "covalent drug discovery" and "irreversible enzyme inhibitors". The methyl branch at the 4-position introduces steric effects that influence molecular recognition, making it valuable for studying allosteric modulation phenomena.

From a regulatory perspective, CAS 80914-30-3 is not classified under restricted categories, facilitating global research applications. However, proper laboratory safety protocols must be followed when handling any chemical substance. The compound's structure-odor relationship has also been investigated for potential applications in flavor/fragrance chemistry, though this remains a niche research area compared to its pharmaceutical uses.

Future research directions may explore its potential in bioconjugation chemistry and polymeric drug carriers, particularly given the amine group's reactivity. As synthetic biology advances, this compound could serve as a building block for non-natural amino acid incorporation—a subject generating increasing scholarly interest. These applications position ethyl 3-amino-4-methylpentanoate hydrochloride as a versatile tool for addressing contemporary challenges in precision medicine and targeted therapeutics.